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5,7-Dihydroxy-4'-

methoxyflavanone

Cat. No.: B15151099

Get Quote

Introduction
5,7-Dihydroxy-4'-methoxyflavanone, more commonly known as isosakuranetin, is a naturally

occurring flavanone, a class of flavonoids characterized by their C6-C3-C6 backbone.[1] This

compound is an O-methylated derivative of naringenin and is found in a variety of botanicals,

most notably in citrus fruits such as sweet oranges and bergamot.[2][3] Isosakuranetin has

garnered significant interest within the scientific community for its diverse pharmacological

activities, positioning it as a promising candidate for further investigation in drug discovery and

development. This guide provides a comprehensive overview of its molecular characteristics,

chemical properties, and biological activities, along with detailed experimental protocols for its

analysis and evaluation.

Molecular and Physicochemical Properties
The fundamental molecular and physicochemical properties of isosakuranetin are crucial for its

handling, formulation, and interpretation of its biological effects. These properties are

summarized in the table below.
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Property Value Source

Molecular Formula C₁₆H₁₄O₅ [4]

Molecular Weight 286.28 g/mol [4]

CAS Number 480-43-3 [4]

IUPAC Name

(2S)-5,7-dihydroxy-2-(4-

methoxyphenyl)-2,3-dihydro-

4H-1-benzopyran-4-one

[3]

Synonyms 4'-Methylnaringenin, Citrifoliol [1]

Melting Point 193-194°C [5]

Solubility

Soluble in DMSO, methanol,

and ethanol. Practically

insoluble in water.

[2][6][7]

logP 2.95 [7]

pKa (Strongest Acidic) 8.3 (Predicted) [7]

Spectroscopic Data
The structural elucidation of isosakuranetin is confirmed through various spectroscopic

techniques. The following are characteristic spectral data:

¹H NMR: The proton NMR spectrum of a related flavanone, 5,4'-dihydroxy-7-methoxy

flavanone, shows characteristic signals for the flavanone core, including signals in the

aromatic region (δ 6-8 ppm) and signals corresponding to the C2 and C3 protons of the C-

ring (δ 2.3-5.5 ppm).[8]

¹³C NMR: The carbon NMR spectrum provides detailed information about the carbon

skeleton of the molecule.[4]

Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of

isosakuranetin.[4]
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Infrared (IR) Spectroscopy: The IR spectrum reveals the presence of key functional groups,

such as hydroxyl (-OH) and carbonyl (C=O) groups.[4]

Synthesis
The synthesis of flavanones like isosakuranetin typically proceeds through a Claisen-Schmidt

condensation to form a chalcone, followed by an intramolecular cyclization. A general synthetic

approach is outlined below.

General Synthetic Pathway for Flavanones

2',4',6'-Trihydroxyacetophenone

Chalcone Intermediate

Base (e.g., KOH)
Ethanol

4-Methoxybenzaldehyde

5,7-Dihydroxy-4'-methoxyflavanone
(Isosakuranetin)

Acid or Base catalyst
Reflux

Click to download full resolution via product page

Caption: General synthetic pathway for 5,7-dihydroxy-4'-methoxyflavanone.

Biological Activities and Mechanisms of Action
Isosakuranetin exhibits a broad range of biological activities, making it a molecule of significant

interest for therapeutic applications.

TRPM3 Channel Inhibition and Antinociceptive Effects
Isosakuranetin is a potent inhibitor of the Transient Receptor Potential Melastatin 3 (TRPM3)

ion channel.[3] This inhibition is selective, as it does not significantly affect other related

channels like TRPM1, TRPM8, or TRPV1.[2] The blockade of TRPM3 channels by

isosakuranetin has been linked to its antinociceptive effects. In animal models, it has been

shown to increase the pain latency in hot plate tests and reduce nocifensive behaviors induced

by TRPM3 agonists.[2]

Cardiovascular Effects
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Studies have indicated that isosakuranetin can lower systolic blood pressure in spontaneously

hypertensive rats.[2] This suggests a potential role for isosakuranetin in the management of

hypertension.

Neuroprotective Properties
Isosakuranetin has demonstrated neuroprotective effects in cellular models. It has been shown

to protect PC12 cells from hydrogen peroxide-induced oxidative stress by modulating reactive

oxygen species, intracellular calcium levels, and key signaling pathways such as JNK and

ERK1/2.[2]

Antimicrobial and Antiparasitic Activity
The compound has also been reported to have antimicrobial activity against pathogens like

Mycobacterium tuberculosis and Cryptococcus neoformans.[2] Furthermore, it has shown

trypanocidal effects against Trypanosoma cruzi, the parasite responsible for Chagas disease.

[2]

Proposed Neuroprotective Signaling Pathway

Oxidative Stress
(e.g., H₂O₂)

Increased ROS Increased Intracellular Ca²⁺

Isosakuranetin

JNK Pathway Activation ERK1/2 Pathway Activation
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Caption: Proposed mechanism of neuroprotection by isosakuranetin.

Experimental Protocols
The following section provides a detailed protocol for a common in vitro assay used to assess

the cytotoxic or protective effects of compounds like isosakuranetin.

MTT Assay for Cell Viability
Objective: To determine the effect of isosakuranetin on the viability of a specific cell line.

Materials:

Isosakuranetin

Cell line of interest (e.g., PC12 for neuroprotection studies)

Complete cell culture medium

Phosphate-buffered saline (PBS)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

DMSO

96-well cell culture plates

Multichannel pipette

Microplate reader

Protocol:

Cell Seeding:

Trypsinize and count the cells.
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Seed the cells in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete

culture medium.

Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow

for cell attachment.

Compound Treatment:

Prepare a stock solution of isosakuranetin in DMSO.

Prepare serial dilutions of isosakuranetin in complete culture medium to achieve the

desired final concentrations. Ensure the final DMSO concentration in all wells is the same

and does not exceed a non-toxic level (typically <0.5%).

After 24 hours of incubation, remove the medium from the wells and replace it with 100 µL

of the medium containing different concentrations of isosakuranetin. Include a vehicle

control (medium with the same concentration of DMSO as the treatment wells) and a

blank control (medium only).

Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

MTT Addition:

After the treatment period, add 10 µL of MTT solution (5 mg/mL) to each well.

Incubate the plate for 3-4 hours at 37°C. During this time, viable cells will reduce the

yellow MTT to purple formazan crystals.

Formazan Solubilization:

Carefully remove the medium from each well.

Add 100 µL of DMSO to each well to dissolve the formazan crystals.

Gently shake the plate for 10-15 minutes to ensure complete dissolution.

Data Acquisition:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15151099?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Measure the absorbance of each well at 570 nm using a microplate reader. Use a

reference wavelength of 630 nm to subtract background absorbance.

Data Analysis:

Subtract the absorbance of the blank control from all other readings.

Calculate the percentage of cell viability for each treatment group relative to the vehicle

control using the following formula:

% Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

Workflow for MTT Assaydot
digraph "MTT_Workflow" { graph [rankdir="TB", splines=ortho]; node [shape=box,

style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#4285F4",

fontcolor="#FFFFFF"]; edge [fontname="Arial", fontsize=9];

}

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 5,7-Dihydroxy-4'-
methoxyflavanone (Isosakuranetin)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15151099/docs#an-in-depth-technical-guide-to-5-7-
dihydroxy-4-methoxyflavanone-isosakuranetin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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